molecular formula C19H18N4O6S B2989090 2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(4-(N,N-dimethylsulfamoyl)phenyl)-1,3,4-oxadiazol-2-yl)acetamide CAS No. 1172717-40-6

2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(4-(N,N-dimethylsulfamoyl)phenyl)-1,3,4-oxadiazol-2-yl)acetamide

Cat. No. B2989090
CAS RN: 1172717-40-6
M. Wt: 430.44
InChI Key: MRIAAPXHCWVOIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(4-(N,N-dimethylsulfamoyl)phenyl)-1,3,4-oxadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H18N4O6S and its molecular weight is 430.44. The purity is usually 95%.
BenchChem offers high-quality 2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(4-(N,N-dimethylsulfamoyl)phenyl)-1,3,4-oxadiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(4-(N,N-dimethylsulfamoyl)phenyl)-1,3,4-oxadiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

  • Research on derivatives similar to the mentioned compound, such as 2-mercaptobenzimidazole derivatives, has demonstrated significant antibacterial and antifungal activities against a variety of microorganisms. These compounds have also shown good cytotoxic activities in vitro, indicating their potential as antimicrobial and anticancer agents (Devi, Shahnaz, & Prasad, 2022).
  • Another study on indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide found significant anticonvulsant activity, highlighting the therapeutic potential of these compounds in treating seizures (Nath et al., 2021).
  • Compounds with a 1,3,4-oxadiazole core have been synthesized and evaluated for their antimicrobial and hemolytic activity. These compounds, including those with alkyl/aralkyl substitutions, have shown activity against selected microbial species, indicating their utility in developing new antimicrobial agents (Gul et al., 2017).

Potential Therapeutic Applications

  • The synthesis of derivatives with 1,3,4-oxadiazole and benzothiazole components has been linked to notable anticancer activity against a range of human tumor cell lines. This suggests a promising direction for the development of new antitumor agents leveraging the structural features of these compounds (Yurttaş, Tay, & Demirayak, 2015).
  • Another study focused on the anti-inflammatory potential of compounds synthesized from 1,3-dioxoisoindolin-2-yl acetamido derivatives, which were evaluated using in vitro and in vivo models. These compounds have shown promise as anti-inflammatory agents, further expanding the potential therapeutic applications of structurally similar compounds (Nikalje, Hirani, & Nawle, 2015).

properties

IUPAC Name

2-(1,3-benzodioxol-5-yl)-N-[5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N4O6S/c1-23(2)30(25,26)14-6-4-13(5-7-14)18-21-22-19(29-18)20-17(24)10-12-3-8-15-16(9-12)28-11-27-15/h3-9H,10-11H2,1-2H3,(H,20,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MRIAAPXHCWVOIS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)S(=O)(=O)C1=CC=C(C=C1)C2=NN=C(O2)NC(=O)CC3=CC4=C(C=C3)OCO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N4O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(4-(N,N-dimethylsulfamoyl)phenyl)-1,3,4-oxadiazol-2-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.